Cas no 123769-39-1 (Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)-)

• Product Name: Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)-
• CAS No: 123769-39-1
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 145864
• PubChem ID: 767036
• Update Time: 2025-04-19

Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)-
• 3,4-dihydro-2H-1,5-benzodioxepin-7-yl-(4-methoxyphenyl)methanone
• Methanone, (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)-
• Oprea1_451826
• 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(p-methoxybenzoyl)-
• AKOS000605748
• 123769-39-1
• Oprea1_553825
• BRN 3622600
• (3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)(4-methoxyphenyl)methanone
• DTXSID20154079

• Inchi： 1S/C17H16O4/c1-19-14-6-3-12(4-7-14)17(18)13-5-8-15-16(11-13)21-10-2-9-20-15/h3-8,11H,2,9-10H2,1H3
• InChI Key： GFEQLTPWWIGBNK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C3C=CC(=CC=3)OC)=O)C=CC=2OCCC1

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76